molecular formula C15H11NO2 B1310554 4-(4-Methoxybenzoyl)benzonitrile CAS No. 27645-60-9

4-(4-Methoxybenzoyl)benzonitrile

Cat. No.: B1310554
CAS No.: 27645-60-9
M. Wt: 237.25 g/mol
InChI Key: LJZVSJCLGALFPA-UHFFFAOYSA-N
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Description

4-(4-Methoxybenzoyl)benzonitrile is a useful research compound. Its molecular formula is C15H11NO2 and its molecular weight is 237.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Synthesis and Catalysis

4-(4-Methoxybenzoyl)benzonitrile has been utilized in the field of chemical synthesis, particularly in the dehydration of aldoximes to produce nitriles. A study by Thomas, Prathapan, & Sugunan (2007) showed that 4-methoxybenzaldoxime could be dehydrated to 4-methoxybenzonitrile using solid-acid catalysts. This process is significant in the context of green chemistry, emphasizing atom economy and environmental sustainability.

2. Liquid Crystal Research

The compound plays a role in the study of liquid crystals. Research by Tiwari, Dwivedi, & Sharma (2020) examined the physico-chemical properties of 4-n-ethoxy-4'-cyanobiphenyl, a liquid crystal, which consists of benzonitrile and ethoxybenzene components. The study provided insights into the electronic structure and thermodynamic properties of these materials, which are crucial for the development of advanced liquid crystal displays and other technologies.

3. Potential Inhibitory Activity in Biochemistry

In the field of biochemistry, 4-methoxybenzonitrile has been identified as a mushroom tyrosinase inhibitor with a hyperbolic inhibition manner, as demonstrated in the research by Nihei & Kubo (2019). This discovery is significant for potential applications in cosmetics and pharmaceuticals, particularly in products targeting pigmentation disorders.

4. Applications in Material Science

In material science, the compound has been used in synthesizing luminescent materials with potential applications in electronic devices. Ahipa, Kumar, Rao, Prasad, & Adhikari (2014) Ahipa et al. (2014) explored a series of compounds containing benzonitrile for their liquid crystalline behavior and photophysical properties. These materials have potential applications in blue light-emitting devices and solar cells.

5. Environmental and Agricultural Science

In environmental science, benzonitrile and its derivatives have been studied for their role in the biodegradation of herbicides. Research by Veselá et al. (2010) focused on soil actinobacteria's ability to hydrolyze benzonitrile herbicides, revealing important implications for soil remediation and sustainable agriculture.

6. Spectroscopic and Structural Analysis

The study of benzonitrile derivativesalso contributes to the advancement of spectroscopic and structural analysis techniques. Güler, Hayvalı, Dal, & Hökelek (2012) Güler et al. (2012) synthesized a series of benzyloxybenzaldehyde derivatives, including 4-(bromomethyl)benzonitrile, to study their metal ion binding properties. These findings are valuable for understanding complex molecular interactions and developing new materials in nanotechnology and electronics.

7. High Voltage Battery Development

In the field of energy storage and battery technology, derivatives of benzonitrile, such as 4-(Trifluoromethyl)-benzonitrile, have been used as novel electrolyte additives for high voltage lithium-ion batteries. Huang, Xing, Wang, Xu, Li, Xie, & Xia (2014) Huang et al. (2014) demonstrated that these additives significantly improve the cyclic stability of lithium nickel manganese oxide cathodes, highlighting their importance in enhancing the performance and longevity of modern rechargeable batteries.

Safety and Hazards

The safety data sheet for a related compound, 4-methoxybenzyl chloride, suggests that it is harmful by inhalation, in contact with skin, and if swallowed . It is recommended to wear suitable personal protective equipment, including gloves, protective clothing, and eye protection .

Properties

IUPAC Name

4-(4-methoxybenzoyl)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11NO2/c1-18-14-8-6-13(7-9-14)15(17)12-4-2-11(10-16)3-5-12/h2-9H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LJZVSJCLGALFPA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00446500
Record name 4-(4-Methoxybenzoyl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00446500
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

237.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

27645-60-9
Record name 4-(4-Methoxybenzoyl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00446500
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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